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Abstract
The LC-2/ad cell line, derived from a patient with lung adenocarcinoma, is a critical in vitro

model for studying a specific subset of non-small cell lung cancer (NSCLC). Its defining

characteristic is the presence of a CCDC6-RET fusion gene, which drives oncogenesis and

confers sensitivity to targeted therapies. This technical guide provides an in-depth overview of

the genetic and molecular profile of LC-2/ad cells, presenting key data in a structured format,

detailing relevant experimental protocols, and visualizing critical signaling pathways to support

further research and drug development efforts.

Genetic and Molecular Profile
The LC-2/ad cell line was established from the pleural effusion of a 51-year-old Japanese

female with pulmonary adenocarcinoma.[1] These cells exhibit an epithelial morphology and

are known to produce alpha 1-antitrypsin.[1] Genetically, LC-2/ad is characterized by a stable

microsatellite status (MSS) and a homozygous TP53 mutation (p.Ser241Cys).[2] However, the

most significant genetic feature is the CCDC6-RET fusion gene, which results from a

rearrangement between the CCDC6 gene on chromosome 10 and the RET proto-oncogene,

also on chromosome 10.[2][3] This fusion leads to the constitutive activation of the RET

tyrosine kinase, a key driver of oncogenic signaling in these cells.[3]
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The CCDC6-RET fusion protein is a constitutively active tyrosine kinase. The coiled-coil

domain of CCDC6 mediates dimerization of the fusion protein, leading to ligand-independent

autophosphorylation of the RET kinase domain. This perpetual activation drives downstream

signaling pathways that promote cell proliferation, survival, and growth.

Key Signaling Pathways
The constitutively active CCDC6-RET fusion protein primarily signals through two major

downstream pathways:

RAS/RAF/MEK/ERK (MAPK) Pathway: This pathway is a central regulator of cell

proliferation, differentiation, and survival.

PI3K/AKT/mTOR Pathway: This pathway is crucial for cell growth, survival, and metabolism.

Activation of these pathways is a hallmark of LC-2/ad cells and a primary mechanism of their

oncogenic phenotype.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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